Cas no 156543-39-4 (1-bromo(phenyl)methyl-3-chlorobenzene)

• Product Name: 1-bromo(phenyl)methyl-3-chlorobenzene
• CAS No: 156543-39-4
• MF: C₁₃H₁₀BrCl
• MW: 281.575501918793
• CID: 3801340
• Update Time: 2025-07-25

1-bromo(phenyl)methyl-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromophenylmethyl)-3-chloro-
• 1-bromo(phenyl)methyl-3-chlorobenzene

• Inchi： 1S/C13H10BrCl/c14-13(10-5-2-1-3-6-10)11-7-4-8-12(15)9-11/h1-9,13H
• InChI Key： FWMCPJLHJXBSAI-UHFFFAOYSA-N
• SMILES： C1(C(Br)C2=CC=CC=C2)=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 325.8±27.0 °C(Predicted)

Additional information on 1-bromo(phenyl)methyl-3-chlorobenzene

Research Briefing on 1-Bromo(phenyl)methyl-3-chlorobenzene (CAS: 156543-39-4) in Chemical Biology and Pharmaceutical Applications

The compound 1-bromo(phenyl)methyl-3-chlorobenzene (CAS: 156543-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and organic synthesis. This research briefing aims to provide an overview of the latest advancements and findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-bromo(phenyl)methyl-3-chlorobenzene as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals. Its unique structural features, including the bromo and chloro substituents, make it a valuable building block for the construction of pharmacologically active compounds. Researchers have successfully utilized this compound in the synthesis of potential anticancer and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the use of 1-bromo(phenyl)methyl-3-chlorobenzene as a precursor for the development of small-molecule inhibitors targeting specific enzymes involved in cancer progression. The study reported promising in vitro results, with the synthesized compounds exhibiting potent inhibitory activity against targeted enzymes. These findings underscore the compound's potential as a scaffold for designing new therapeutic agents.

Another significant application of 1-bromo(phenyl)methyl-3-chlorobenzene lies in its use as a reagent in cross-coupling reactions, which are fundamental to modern organic synthesis. Recent advancements in catalytic systems have enabled more efficient and selective transformations involving this compound, thereby expanding its utility in the synthesis of complex molecular architectures. These developments are particularly relevant for the pharmaceutical industry, where the demand for efficient synthetic routes to drug candidates is ever-increasing.

From a biological perspective, researchers have investigated the compound's interactions with various cellular targets. Preliminary studies suggest that derivatives of 1-bromo(phenyl)methyl-3-chlorobenzene may modulate specific signaling pathways, offering potential therapeutic benefits in inflammatory and neurodegenerative diseases. However, further in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 1-bromo(phenyl)methyl-3-chlorobenzene (CAS: 156543-39-4) represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its role as a synthetic intermediate and potential therapeutic agent continues to inspire innovative research in the field. Future studies should focus on optimizing its synthetic accessibility, exploring new biological targets, and advancing its clinical potential. This compound undoubtedly holds promise for contributing to the next generation of pharmaceutical innovations.